6-fluoro-3H-isoindol-1-amine

• IUPAC Name: 6-fluoro-3H-isoindol-1-amine
• InChI: InChI=1S/C8H7FN2/c9-6-2-1-5-4-11-8(10)7(5)3-6/h1-3H,4H2,(H2,10,11)
• InChI Key: SZMIZUFNIBWLFW-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=C(C=C2)F)C(=N1)N
• Molecular Formula: C8H7FN2
• Molecular Weight: 150.15 g/mol
• CAS No.: 1355004-72-6

Description

6-fluoro-3H-isoindol-1-amine is a useful research compound. Its molecular formula is C8H7FN2 and its molecular weight is 150.156. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Probes and Chromatography

6-fluoro-3H-isoindol-1-amine derivatives have been explored for their applications in high-sensitivity chromatographic measurements and fluorescence detection. For example, certain fluorogenic reagents synthesized for the ultrahigh-sensitivity chromatographic analysis of primary amines utilize the formation of highly fluorescent isoindoles, demonstrating the potential of these compounds in analytical chemistry for detecting amino acids at the femtogram level using laser-based detectors (Beale et al., 1988). Additionally, the reaction of o-phthalaldehyde and thiols with primary amines leading to the formation of 1-alkyl(and aryl)thio-2-alkylisoindoles shows significant alterations in fluorescence properties based on variations in thiol and amine substituents, highlighting the versatility of isoindole-based compounds in fluorescence spectroscopy (Simons & Johnson, 1978).

Chemical Synthesis and Material Science

In material science and chemical synthesis, the formation of stabilized fluorescent isoindoles through the addition of an amine and a thiol to an aromatic dialdehyde demonstrates an innovative approach to fluorophore discovery, leveraging the inherent instability of isoindoles to generate stable, fluorescent materials with potential applications in bioimaging and sensors (Maslivetc, La Clair, & Kornienko, 2022). Furthermore, the sensitive determination of aliphatic amines using novel fluorogenic probes underscores the role of this compound derivatives in environmental and food analysis, with techniques developed for the analysis of aliphatic amines in complex matrices such as soil and food products, showcasing the compound's application in ensuring safety and quality (Zhang et al., 2008).

Pharmaceutical Research

In the pharmaceutical field, the synthesis of radiopharmaceuticals like [18 F]MK-6240 for PET imaging of neurofibrillary tangles in Alzheimer's disease research utilizes fluorine-18-labelled 6-(fluoro)-3-(1H-pyrrolo[2,3-c]pyridin-1-yl)isoquinolin-5-amine, illustrating the critical role of this compound derivatives in the development of diagnostic tools for neurodegenerative diseases (Collier et al., 2017).